Cas no 442530-92-9 (N-(3-acetylphenyl)-3-(4-methylbenzenesulfonyl)propanamide)

N-(3-acetylphenyl)-3-(4-methylbenzenesulfonyl)propanamide is a specialized organic compound featuring both acetylphenyl and toluenesulfonyl functional groups, making it a versatile intermediate in synthetic chemistry. Its structure allows for selective reactivity in amidation and sulfonylation processes, facilitating applications in pharmaceutical and agrochemical research. The compound's stability under standard conditions and well-defined purity profile ensure reliable performance in complex synthetic pathways. Its dual functional groups enable derivatization for targeted molecular design, particularly in the development of bioactive molecules. Suitable for controlled reactions, it offers researchers a precise tool for constructing advanced heterocyclic or sulfonamide-based frameworks.
N-(3-acetylphenyl)-3-(4-methylbenzenesulfonyl)propanamide structure
442530-92-9 structure
Product Name:N-(3-acetylphenyl)-3-(4-methylbenzenesulfonyl)propanamide
CAS No:442530-92-9
MF:C18H19NO4S
MW:345.412763834
CID:6438087
Update Time:2025-10-28

N-(3-acetylphenyl)-3-(4-methylbenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-acetylphenyl)-3-(4-methylbenzenesulfonyl)propanamide
    • N-(3-acetylphenyl)-3-(4-methylphenyl)sulfonylpropanamide
    • Inchi: 1S/C18H19NO4S/c1-13-6-8-17(9-7-13)24(22,23)11-10-18(21)19-16-5-3-4-15(12-16)14(2)20/h3-9,12H,10-11H2,1-2H3,(H,19,21)
    • InChI Key: FJWAOCMYGAQEIJ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(C(C)=O)=C1)(=O)CCS(C1=CC=C(C)C=C1)(=O)=O

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Additional information on N-(3-acetylphenyl)-3-(4-methylbenzenesulfonyl)propanamide

Comprehensive Overview of N-(3-acetylphenyl)-3-(4-methylbenzenesulfonyl)propanamide (CAS No. 442530-92-9)

N-(3-acetylphenyl)-3-(4-methylbenzenesulfonyl)propanamide, with the CAS number 442530-92-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining an acetylphenyl group and a methylbenzenesulfonyl moiety. Its structural complexity makes it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's propanamide backbone is a key feature, contributing to its potential applications in drug development. Recent studies have highlighted its relevance in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and personalized therapeutics. As the pharmaceutical industry shifts toward targeted drug design, compounds like N-(3-acetylphenyl)-3-(4-methylbenzenesulfonyl)propanamide are increasingly studied for their selectivity and efficacy.

In the context of current research trends, this compound has been explored for its potential role in modulating inflammatory pathways and metabolic regulation. These areas are of high interest due to the rising prevalence of chronic diseases such as diabetes and autoimmune disorders. Researchers are particularly keen on understanding how the sulfonyl and acetyl functional groups influence biological activity, which could lead to breakthroughs in small-molecule therapeutics.

From a synthetic chemistry perspective, CAS 442530-92-9 presents intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including sulfonylation and acylation, which are critical for achieving high purity and yield. The compound's stability under various conditions is also a topic of investigation, especially for applications requiring long-term storage or controlled release formulations.

The demand for high-purity research chemicals like N-(3-acetylphenyl)-3-(4-methylbenzenesulfonyl)propanamide has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Laboratories worldwide seek reliable suppliers to support their work in drug discovery and mechanistic studies. This compound's versatility makes it a valuable tool for probing structure-activity relationships (SAR) in medicinal chemistry.

Environmental and safety considerations are also paramount when handling CAS 442530-92-9. While not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to institutional guidelines to ensure safe usage.

Looking ahead, the potential applications of N-(3-acetylphenyl)-3-(4-methylbenzenesulfonyl)propanamide extend beyond pharmaceuticals. Its unique properties may find utility in material science, particularly in the development of functional polymers or surface coatings. As interdisciplinary research grows, this compound could bridge gaps between chemistry, biology, and engineering.

In summary, CAS 442530-92-9 represents a fascinating area of study with broad implications for science and industry. Its intricate structure and functional diversity position it as a promising candidate for future innovations. For researchers and suppliers alike, staying informed about the latest developments surrounding this compound is essential to leveraging its full potential.

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